4-[(7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol

• IUPAC Name: 4-[(7-methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C17H25NO3/c1-20-14-8-9-17-15(11-14)16(3-2-10-21-17)18-12-4-6-13(19)7-5-12/h8-9,11-13,16,18-19H,2-7,10H2,1H3
• InChI Key: BDUPBVDFPMTSDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OCCCC2NC3CCC(CC3)O
• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol

Description

4-[(7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol is a chemical compound of interest due to its potential applications in scientific research. It is a cyclic amine with a hydroxyl group, and its chemical structure makes it a promising candidate for use in various fields of study.

Mechanism of Action

The exact mechanism of action of 4-[(7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol is not fully understood. However, it is believed to act as a modulator of various signaling pathways in the body, including the PI3K/Akt/mTOR pathway and the Wnt/β-catenin pathway.
Biochemical and Physiological Effects:
Studies have shown that 4-[(7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol has a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol in lab experiments is its unique chemical structure, which allows for targeted modulation of specific signaling pathways. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects on different cell types or in different experimental conditions.

Future Directions

There are several potential future directions for research on 4-[(7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol. One area of interest is its potential use in the development of new cancer treatments, particularly in combination with other drugs or therapies. Another direction is the study of its effects on different signaling pathways and cell types, which could provide insights into its mechanism of action and potential therapeutic applications. Additionally, further research is needed to determine the safety and efficacy of 4-[(7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol in humans, which could pave the way for its use in clinical settings.

Synthesis Methods

The synthesis of 4-[(7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol involves several steps, including the reaction of a cyclohexanone derivative with an amine, followed by the addition of a methoxy group and a benzoxepin ring. The final product is obtained through a series of purification steps, including chromatography and recrystallization.

Scientific Research Applications

The unique chemical structure of 4-[(7-Methoxy-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol makes it a promising candidate for use in various fields of scientific research. It has been studied for its potential applications in drug discovery, particularly in the development of new treatments for neurological disorders and cancer.